2-Amino-2-cyano-5-methoxy-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-amino-5-methoxy-3,4-dihydro-1H-naphthalene-2-carbonitrile
• InChI: InChI=1S/C12H14N2O/c1-15-11-4-2-3-9-7-12(14,8-13)6-5-10(9)11/h2-4H,5-7,14H2,1H3
• InChI Key: XEFOLSIBSYZYJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC(C2)(C#N)N

Description

2-Amino-2-cyano-5-methoxy-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

112 mmol of potassium cyanide and 116 mmol of ammonium chloride ate added successively to a solution, maintained under nitrogen and with stirring, containing 110 mmol of 5-methoxy-3,4-dihydronaphthalen-2(1H)-one in 90 ml of ethanol and 50 ml of water. The whole mixture is stirred for 20 hours at 20° C. and then concentrated under vacuum. The residue is taken up in 200 ml of ethyl acetate. This phase is then washed with water and extracted with 1N hydrochloric acid. The acid phase is basified with 35% sodium hydroxide solution and extracted with methyl acetate. The combined organic phases are dried and evaporated under vacuum and lead to the expected product in the solid form.